Cas no 1196151-76-4 (5-chloro-3H-imidazo[4,5-b]pyrazine)

• Product Name: 5-chloro-3H-imidazo[4,5-b]pyrazine
• CAS No: 1196151-76-4
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 2616468
• PubChem ID: 72212411
• Update Time: 2025-04-21

5-chloro-3H-imidazo[4,5-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3H-imidazo[4,5-b]pyrazine
• DTXSID101297558
• AB68805
• 5-CHLORO-1H-IMIDAZO[4,5-B]PYRAZINE
• 1196151-76-4
• SCHEMBL10611246
• 6-Chloro-1H-imidazo[4,5-b]pyrazine

• Inchi： 1S/C5H3ClN4/c6-3-1-7-4-5(10-3)9-2-8-4/h1-2H,(H,7,8,9,10)
• InChI Key： QNYHMZIJRPQYLY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=N1)NC=N2

Computed Properties

• Exact Mass: 154.0046238Da
• Monoisotopic Mass: 154.0046238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.5Ų